Cas no 108859-73-0 (N,n-diethyl-2-formyl-3-methoxy-6-(methoxymethoxy)benzamide)

• Product name: N,n-diethyl-2-formyl-3-methoxy-6-(methoxymethoxy)benzamide
• CAS No: 108859-73-0
• MF: C₁₅H₂₁NO₅
• MW: 295.33094
• CID: 1186978
• PubChem ID: 13842216

N,n-diethyl-2-formyl-3-methoxy-6-(methoxymethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N,n-diethyl-2-formyl-3-methoxy-6-(methoxymethoxy)benzamide
• ACMC-20mbuv
• AGN-PC-00O705
• N,N-diethyl-2-formyl-3-methoxy-6-[(methoxy)methoxy]benzamide
• N,N-diethyl-2-formyl-3-methoxy-6-&lt
• (methoxy)methoxy&gt
• benzamide
• Benzamide, N,N-diethyl-2-formyl-3-methoxy-6-(methoxymethoxy)-
• CTK0D6107
• ACMC-20mbuv; AGN-PC-00O705; N,N-diethyl-2-formyl-3-methoxy-6-[(methoxy)methoxy]benzamide; N,N-diethyl-2-formyl-3-methoxy-6-< (methoxy)methoxy> benzamide; Benzamide, N,N-diethyl-2-formyl-3-methoxy-6-(methoxymethoxy)-; CTK0D6107;
• 108859-73-0
• DTXSID50551057

• Inchi： InChI=1S/C15H21NO5/c1-5-16(6-2)15(18)14-11(9-17)12(20-4)7-8-13(14)21-10-19-3/h7-9H,5-6,10H2,1-4H3
• InChI Key： WZFHMXCBHPPMFG-UHFFFAOYSA-N
• SMILES： CCN(CC)C(=O)C1=C(C=CC(=C1C=O)OC)OCOC

Computed Properties

• Exact Mass: 295.14203
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.1Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 65.07